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Compound of Interest

2-Chloro-5-(chloromethyl)pyridin-

Compound Name:
3-0L

Cat. No.: B14833334

Get Quote

Part 1: Executive Safety Summary & Immediate
Action

Treat this compound as a High-Risk Alkylating Agent. The presence of the chloromethyl moiety
combined with the phenolic hydroxyl group creates a dual hazard: it is both a potent alkylating
agent (potential carcinogen/mutagen) and a corrosive toxicant.

\

Critical Hazard Profile
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Hazard Class Description Primary Risk

Reactive chloromethyl group (-  DNA modification, severe

Alkylating Agent
yiating A9 CH2CI) toxicity.
] ) S Chemical burns to skin, eyes,
Corrosive Phenolic -OH and Pyridine ring
and mucosa.
o o o Systemic toxicity if inhaled or
Acute Toxicity Pyridine derivative )
ingested.
o ) ) Incompatible with strong
Acidic Phenol functionality (pKa ~8-9)

oxidizers and bases.

Part 2: Personal Protective Equipment (PPE) Matrix

Before initiating any disposal or cleanup procedure, the following PPE configuration is
mandatory. This protocol uses a "Defense-in-Depth" strategy.

Respiratory: NIOSH-approved N95 (for solids) or P100/Organic Vapor cartridge respirator (if
in solution or generating dust). Work inside a certified chemical fume hood.

e Dermal (Hands): Double-gloving is required.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil) to prevent permeation by the

alkylating moiety.

e Ocular: Chemical splash goggles. A face shield is recommended if handling liquid stock
solutions >100 mL.

o Body: Tyvek® lab coat or chemical-resistant apron over standard cotton lab coat.

Part 3: Waste Classification & Segregation

Proper segregation is the causality of safe disposal. Mixing this compound with incompatible
streams can lead to the formation of toxic chloramines or exothermic polymerization.
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RCRA & Waste Coding

While specific RCRA listing (U- or P-list) may not exist for this specific intermediate, it must be
characterized by its properties:

o Characteristic Codes:D002 (Corrosive - if pH < 2 or solid generating corrosive leachate),
D003 (Reactive - potential).

e Labeling: Must be labeled as "Hazardous Waste - Toxic, Corrosive, Halogenated."
Segregation Logic
o DO NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides) — Risk of violent oxidation.

e DO NOT mix with strong bases (e.g., NaOH) in uncontrolled conditions — Risk of rapid,
exothermic hydrolysis or salt formation.

e DO segregate into "Halogenated Organic Waste" streams.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)

Objective: Containment for off-site incineration.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a Teflon-lined screw cap.

o Transfer: Carefully transfer the solid using a disposable spatula. Avoid dust generation.[1][2]

[3]

o Decontamination: Wipe the neck of the jar with a Kimwipe dampened with methanol. Place
the Kimwipe inside the jar.

o Sealing: Cap tightly. Seal the cap with Parafilm or electrical tape to prevent loosening during
transport.

e Secondary Containment: Place the jar into a clear, sealable plastic bag (4 mil polyethylene).
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Labeling: Affix a hazardous waste tag detailing the full chemical name and CAS (1393573-
91-5).

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Stock Solutions)

Objective: Safe integration into halogenated waste streams.

pH Check: If the solution is highly acidic or basic, neutralize to pH 5-9 using dilute Sodium
Bicarbonate (NaHCO:s) or dilute Hydrochloric Acid (HCI). Note: Perform this slowly in an ice
bath to manage heat.

Solvent Compatibility: Ensure the solvent carrier is compatible with the facility's Halogenated
Waste carboy.

Transfer: Pour into the Halogenated Solvent Waste container.

Rinsing: Triple-rinse the empty vessel with a small volume of acetone or methanol. Add
rinsate to the waste container.[4]

Scenario C: Spill Cleanup Protocol

Objective: Immobilization and Decontamination.

Isolate: Evacuate the immediate area (15 ft radius). Post "Do Not Enter" signage.

PPE Up: Don full PPE as described in Part 2.

Containment (Liquids): Encircle the spill with absorbent socks or pillows.

Adsorption: Cover the spill with a non-combustible absorbent (Vermiculite, Diatomaceous
Earth, or commercial Spill-X-C).

o Avoid using paper towels as the primary absorbent for alkylating agents.

Collection: Scoop the saturated absorbent into a heavy-duty hazardous waste bag or HDPE
pail.
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» Surface Decontamination: Scrub the surface with a mild detergent and water solution.
Collect this wash water as hazardous waste.[4]

o Advanced Decon: For final trace removal, wipe with a 5% Sodium Thiosulfate solution
(nucleophile to scavenge alkylating residues), followed by water.

Part 5: Operational Workflow Visualization

The following diagram illustrates the decision-making logic for disposing of 2-Chloro-5-
(chloromethyl)pyridin-3-ol.
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Waste Generation:
2-Chloro-5-(chloromethyl)pyridin-3-ol

Determine Physical State

.

Solid Waste Liquid/Solution Spill / Uncontrolled Release
Check pH & Solvents Isolate Area & Don PPE
Neutralize (pH 5-9) Absorb with Vermiculite
Add to Halogenated Waste (No Paper Towels)
Pack in HDPE/Glass Jar Decon Surface with
Label: Toxic, Corrosive Detergent or Thiosulfate

Ship for Commercial Incineration
(High Temp + Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal and segregation of chloromethyl-pyridin-3-ol
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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